Cas no 2411193-01-4 (N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide)

• Product Name: N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide
• CAS No: 2411193-01-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5455893
• PubChem ID: 146083675
• Update Time: 2025-07-16

N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]but-2-ynamide
• 2411193-01-4
• Z2014288811
• EN300-26574348
• N-[(3-Ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]-2-butynamide
• N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide

• Inchi： 1S/C13H21NO3/c1-5-7-11(15)14-9-13(16)8-10(17-6-2)12(13,3)4/h10,16H,6,8-9H2,1-4H3,(H,14,15)
• InChI Key： DDKWSQBTYBAGLC-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CC(OCC)C1(C)C)(=O)C#CC

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.55±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide

Introduction to N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide (CAS No. 2411193-01-4)

N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide is a specialized chemical compound characterized by its complex molecular structure and potential applications in the field of pharmaceutical research. This compound, identified by its CAS number 2411193-01-4, has garnered attention due to its unique structural features and the promising avenues it opens for further exploration in medicinal chemistry.

The molecular framework of N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide incorporates a cyclobutyl ring substituted with ethoxy and hydroxy groups, which are positioned strategically to influence the compound's reactivity and interaction with biological targets. The presence of these functional groups makes the compound a valuable candidate for studying enzyme inhibition, receptor binding, and other pharmacological mechanisms.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage unique structural motifs to achieve high selectivity and efficacy. The cyclobutyl scaffold in N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide offers a distinct spatial arrangement that can be exploited to modulate interactions with biological macromolecules. This has led to several investigations into its potential as a lead compound for drug discovery programs targeting various diseases.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Researchers have been exploring its pharmacokinetic properties and exploring how modifications to its structure can enhance its bioavailability and therapeutic index. The ethoxy and hydroxy substituents provide multiple sites for chemical modification, allowing for the synthesis of analogs with tailored properties.

The synthesis of N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for downstream applications in pharmaceutical research. The development of efficient synthetic routes has been a focus of several research groups aiming to make this compound more accessible for further study.

Recent studies have highlighted the compound's potential in modulating biological pathways associated with inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular conditions, and metabolic syndromes. The ability of N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide to interact with key enzymes and receptors in these pathways makes it a promising candidate for further investigation.

In addition to its pharmacological potential, the compound has also been studied for its chemical stability and compatibility with various analytical techniques. These characteristics are essential for ensuring accurate characterization and quantification in both laboratory and industrial settings. The robustness of N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide under different conditions has made it a reliable tool for researchers working on complex chemical systems.

The integration of computational methods into the study of this compound has accelerated the discovery process by allowing researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting experimental validation. These computational approaches have complemented traditional experimental techniques, providing a more comprehensive understanding of the compound's behavior in biological systems.

The future prospects for N-(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methylbut-2-ynamide are vast, with ongoing research focusing on expanding its therapeutic applications and optimizing its synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in this field. As our understanding of biological mechanisms continues to evolve, compounds like N-(3-ethoxy-